Cas no 341018-61-9 (2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide)

• Product Name: 2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide
• CAS No: 341018-61-9
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 4713062
• Update Time: 2025-05-21

2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide
• 2-Hydroxy-N-(4-(pyridin-4-ylmethyl)phenyl)benzamide
• Oprea1_009367
• ST45004960
• R4550
• benzamide, 2-hydroxy-N-[4-(4-pyridinylmethyl)phenyl]-
• (2-hydroxyphenyl)-N-[4-(4-pyridylmethyl)phenyl]carboxamide
• 2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide

• Inchi： 1S/C19H16N2O2/c22-18-4-2-1-3-17(18)19(23)21-16-7-5-14(6-8-16)13-15-9-11-20-12-10-15/h1-12,22H,13H2,(H,21,23)
• InChI Key： DBUICLKEUXDSCF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)NC1C=CC(=CC=1)CC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 4.1
• Topological Polar Surface Area: 62.2

Additional information on 2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide

2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide: A Comprehensive Overview

2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide, also known by its CAS number 341018-61-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide comprises a benzamide core with a hydroxyl group at the 2-position and a pyridine-derived substituent. This combination of functional groups imparts the compound with versatile chemical properties. The presence of the pyridine ring introduces aromaticity and potential for hydrogen bonding, which are critical for its interactions within biological systems. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, showcasing its potential in therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 341018-61-9. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale studies. The synthesis pathway involves the coupling of a hydroxybenzamide derivative with a pyridine-containing precursor, facilitated by palladium catalysts.

In terms of pharmacological applications, 2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide has demonstrated promising activity in preclinical models. Studies have shown its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for cancer therapy. Recent research has focused on its role in targeting specific kinases involved in tumor progression.

The compound's stability under physiological conditions is another area of interest. Investigations into its pharmacokinetics reveal moderate bioavailability and favorable metabolic profiles, which are essential for drug candidates. Researchers have also explored its potential for targeted drug delivery systems, leveraging its structural features to enhance specificity and reduce off-target effects.

In conclusion, 2-Hydroxy-N-4-(pyridin-4-ylmethyl)phenylbenzamide, or CAS number 341018-61-9, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool in both academic research and industrial development.